Cas no 1361655-83-5 (5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile)

• Product Name: 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile
• CAS No: 1361655-83-5
• MF: C₁₂H₄Cl₄N₂
• MW: 317.985558509827
• CID: 4966564
• Update Time: 2025-06-14

5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H4Cl4N2/c13-6-3-7(10(4-17)18-5-6)11-8(14)1-2-9(15)12(11)16/h1-3,5H
• InChI Key： ANWROZQSLURQLP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C#N)=NC=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 317.909909 g/mol
• Monoisotopic Mass: 315.912859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.7
• Molecular Weight: 318.0

Additional information on 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile

Comprehensive Overview of 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile (CAS No. 1361655-83-5)

5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile (CAS No. 1361655-83-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique chlorinated phenyl and picolinonitrile structure, exhibits properties that make it a subject of interest for various applications. Its molecular formula and structural features align with the growing demand for highly functionalized heterocycles in modern chemistry.

The compound's multi-chlorinated aromatic system contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of crop protection agents and bioactive materials. The presence of both chlorine substituents and a nitrile group offers diverse reactivity pathways, enabling modifications that can lead to novel derivatives with tailored properties.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile. This aligns with global trends toward green chemistry and environmentally friendly processes. Researchers are exploring catalytic approaches and solvent-free reactions to minimize waste and energy consumption while maintaining high yields. Such innovations address the increasing demand for eco-compatible chemical production without compromising efficiency.

The compound's potential applications extend to material science, where its aromatic and heterocyclic framework could contribute to the development of advanced functional materials. Its structural motifs are relevant to the design of organic semiconductors and photovoltaic materials, areas that are critical for renewable energy technologies. As industries seek alternatives to traditional silicon-based materials, compounds like 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile may play a pivotal role in next-generation innovations.

From a pharmaceutical perspective, the picolinonitrile scaffold is known for its bioactivity, and derivatives of this compound are being investigated for their potential in drug discovery. The chlorinated aromatic system may enhance binding affinity to biological targets, making it a candidate for the development of therapeutic agents. Current studies focus on optimizing its pharmacokinetic properties while ensuring safety and efficacy, addressing the growing need for novel small-molecule drugs.

Analytical characterization of 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stability, which are critical for quality control in industrial and research settings. The compound's spectral data and crystallographic parameters are valuable references for chemists working on similar systems.

As the demand for specialty chemicals grows, 5-Chloro-3-(2,3,6-trichlorophenyl)picolinonitrile represents a promising candidate for further exploration. Its versatility and potential applications across multiple disciplines underscore its importance in contemporary chemistry. Future research will likely focus on expanding its utility through derivatization and process optimization, ensuring its relevance in both academic and industrial contexts.